Cas no 922920-42-1 (N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide
• CAS No: 922920-42-1
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5498288
• Update Time: 2025-07-18

N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide

• Inchi： 1S/C16H14N2O3S/c1-20-13-5-3-4-11(15(13)21-2)16(19)18-10-6-7-12-14(8-10)22-9-17-12/h3-9H,1-2H3,(H,18,19)
• InChI Key： QYVLIINGYRFZHX-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC=NC2=CC=1)(=O)C1=CC=CC(OC)=C1OC

Additional information on N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide

Recent Advances in the Study of N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide (CAS: 922920-42-1)

N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide (CAS: 922920-42-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its benzothiazole and dimethoxybenzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The compound's unique structure allows it to interact with specific biological targets, making it a valuable tool for understanding disease mechanisms. Researchers have explored its role in modulating key signaling pathways, particularly those involved in inflammation and cancer. The ability of N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide to selectively inhibit certain enzymes has been a focal point of recent investigations, with findings suggesting its utility in designing novel therapeutics.

One of the most notable advancements in the study of this compound is its application in neurodegenerative diseases. Preliminary data indicate that it may exhibit neuroprotective effects by targeting oxidative stress and protein aggregation, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases. These findings have spurred further research into its pharmacokinetics and safety profile, essential steps toward clinical translation.

In addition to its therapeutic potential, N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide has also been investigated for its use as a molecular probe. Its fluorescent properties and selective binding affinity make it suitable for imaging studies, enabling researchers to visualize biological processes in real-time. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its versatility in biomedical research.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative studies between chemists and biologists are crucial in addressing these challenges and advancing the compound toward preclinical testing.

In conclusion, N-(1,3-benzothiazol-6-yl)-2,3-dimethoxybenzamide (CAS: 922920-42-1) represents a compelling area of research with broad implications for drug discovery and chemical biology. Its multifaceted applications highlight the importance of continued investigation into its mechanisms and therapeutic potential. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, offering hope for patients and researchers alike.